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Compound of Interest

Compound Name: Sethoxydim

Cat. No.: B7800400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for sethoxydim. The information is intended to support researchers, scientists, and drug

development professionals in the safe and effective use of this compound in a laboratory

setting.

Chemical and Physical Properties
Sethoxydim is an oily, odorless liquid used as a selective post-emergence herbicide.[1] It is a

member of the cyclohexanedione chemical family.[2]
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Property Value Source

Molecular Formula C₁₇H₂₉NO₃S [3]

Molecular Weight 327.5 g/mol [1]

Appearance
Amber colored liquid with a

typical aromatic odor.
[4]

pH 3 - 5 (in a 1-5% water solution) [3][4]

Flash Point
74°C - 85°C (165°F - 188°F)

(closed cup)
[4][5]

Autoignition Temperature 397°C (746°F) [4]

Solubility

Water: 25 mg/L at 20°C (pH 4),

4,700 mg/L at 20°C (pH 7).

Soluble in most common

organic solvents.

[1]

Vapor Pressure Not determined [4]

Density 0.91 g/mL at 20°C [4]

Toxicological Data
Sethoxydim is considered to be of low acute toxicity via oral and dermal routes of exposure.[6]

Acute Toxicity
Endpoint Species Value Classification Source

Oral LD₅₀ Rat
>2,200 - 3,100

mg/kg
Slightly toxic [4][6]

Dermal LD₅₀ Rat
>2,000 - 5,000

mg/kg

Practically non-

toxic
[4][6]

Inhalation LC₅₀

(4-hour)
Rat >5.0 - 6.3 mg/L

Low inhalation

toxicity
[4][6]
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Irritation and Sensitization
Endpoint Species Result Source

Eye Irritation Rabbit Moderately irritating [4]

Skin Irritation Rabbit Slightly irritating [4]

Skin Sensitization Guinea Pig
Not a contact

sensitizer
[4][7]

Chronic Toxicity and Other Endpoints
Prolonged overexposure to sethoxydim may have effects on the liver.[4] However, studies in

rats and mice did not show evidence of carcinogenicity.[4][7] Animal studies have indicated that

sethoxydim is not mutagenic and does not cause reproductive effects.[4] Developmental

effects were observed in animal studies only at doses that were also maternally toxic.[4]

Hazard Identification and Classification
Sethoxydim is classified with the signal word "CAUTION".[6] The primary hazards are

moderate eye irritation and potential harm if swallowed or absorbed through the skin.[1][4]

Some formulations may be combustible liquids.[4]

GHS Hazard Statements:

H227: Combustible liquid.[3][8]

H304: May be fatal if swallowed and enters airways.[3][8]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3][9]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[3][8]

H336: May cause drowsiness or dizziness.[3][8][9]
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H351: Suspected of causing cancer.[3][8]

H411: Toxic to aquatic life with long lasting effects.[3][8]

Experimental Protocols
The toxicological data presented are primarily derived from studies conducted according to

standardized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (OECD 420/425)
The acute oral toxicity is typically determined using a fixed-dose procedure or the up-and-down

procedure in rats.[8][10] The objective is to identify the dose that causes mortality or evident

toxicity.[8] The protocol involves:

Fasting the animals prior to dosing.

Administering a single dose of sethoxydim by oral gavage.

Observing the animals for a period of 14 days for signs of toxicity and mortality.

Conducting a gross necropsy at the end of the observation period.

Acute Dermal Irritation (OECD 404)
This study assesses the potential for sethoxydim to cause skin irritation, typically using albino

rabbits.[6][9] The procedure includes:

Applying a single dose of the test substance to a small area of the animal's skin.

Covering the application site with a gauze patch for a 4-hour exposure period.[4][6]

Observing and scoring for erythema (redness) and edema (swelling) at specified intervals

(e.g., 1, 24, 48, and 72 hours) after patch removal.[1]

Acute Eye Irritation (OECD 405)
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This test evaluates the potential for sethoxydim to cause eye irritation or damage, also

commonly performed in albino rabbits.[5] The methodology involves:

Instilling a single dose of the substance into the conjunctival sac of one eye.[5]

Using the other eye as an untreated control.[5]

Examining the eyes at 1, 24, 48, and 72 hours after application and scoring for irritation to

the cornea, iris, and conjunctiva.[5]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure safety in the

laboratory.

Engineering Controls
Use sethoxydim in a well-ventilated area, preferably with local exhaust ventilation at the point

of generation to control airborne mists or vapors.[4]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling sethoxydim:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.[5]

Skin Protection:

Wear a long-sleeved shirt and long pants.[11]

Chemical-resistant gloves (e.g., nitrile, butyl, or neoprene rubber) are essential.[11][12]

For extensive handling or when mixing, a chemical-resistant apron may be necessary.[12]

Footwear: Wear chemical-resistant boots.[12]

Respiratory Protection: If working in an area with insufficient ventilation or where vapors or

mists are generated, a NIOSH/MSHA-approved respirator should be used.[5]
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Storage
Store sethoxydim in its original, tightly sealed container in a cool, dry, and well-ventilated area.

[4] Keep it away from heat, sparks, open flames, and other ignition sources.[4][8] Do not store

at temperatures below 32°F (0°C) or above 100°F (38°C).[4][5]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Instructions

If Swallowed

Call a poison control center or doctor

immediately for treatment advice. Have the

person sip a glass of water if able to swallow.

Do not induce vomiting unless told to do so by a

poison control center or doctor. Do not give

anything by mouth to an unconscious person.

May pose an aspiration pneumonia hazard as it

may contain petroleum distillates.[4][5]

If on Skin or Clothing

Take off contaminated clothing. Rinse skin

immediately with plenty of water for 15-20

minutes. Call a poison control center or doctor

for treatment advice.[5][11]

If in Eyes

Hold eye open and rinse slowly and gently with

water for 15-20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then

continue rinsing the eye. Call a poison control

center or doctor for treatment advice.[5][11]

If Inhaled

Move the person to fresh air. If the person is not

breathing, call 911 or an ambulance, then give

artificial respiration, preferably mouth-to-mouth if

possible. Call a poison control center or doctor

for further treatment advice.[11]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use foam, CO₂, water spray, or dry chemical extinguishers.[5]

[9]

Unsuitable Extinguishing Media: Avoid using a full jet of water.[9]

Specific Hazards: Under fire conditions, hazardous decomposition products such as oxides

of carbon, hydrogen, nitrogen, and sulfur may be produced.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Keep unprotected persons away. Ensure adequate ventilation. Wear

appropriate PPE.

Environmental Precautions: Prevent the material from entering sewers or surface and

ground water.[9]

Containment and Cleanup: Absorb the spill with a liquid-binding material such as sand,

diatomite, acid binders, universal binders, or sawdust.[9] Place the absorbed material into a

suitable container for disposal.
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Caption: Mechanism of action of sethoxydim as an ACCase inhibitor.

Laboratory Handling Workflow for Sethoxydim
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Caption: Recommended workflow for handling sethoxydim in a lab.

Spill Cleanup Procedure for Sethoxydim
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Spill Occurs
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Caption: Step-by-step procedure for cleaning up a sethoxydim spill.
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First Aid for Sethoxydim Exposure

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Rinse skin with water for 15-20 min.

Hold eye open and rinse
slowly with water for 15-20 min.

Move to fresh air.
Give artificial respiration if needed.

Call poison control center.
Do NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid measures for different routes of sethoxydim exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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